Cas no 1361843-32-4 (2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine)

• Product Name: 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine
• CAS No: 1361843-32-4
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4790114
• Update Time: 2025-06-23

2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine

• Inchi： 1S/C14H12Cl2FN/c15-13-4-1-9(8-14(13)16)12-3-2-11(17)7-10(12)5-6-18/h1-4,7-8H,5-6,18H2
• InChI Key： UROWBVTZWXUCJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1CCN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine

Professional Introduction to Compound with CAS No. 1361843-32-4 and Product Name: 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine

The compound with the CAS number 1361843-32-4 and the product name 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique biphenyl core structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and fluoro substituents on the biphenyl ring enhances its chemical reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of biphenyl derivatives as pharmacophores. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents on the biphenyl ring can significantly influence the pharmacological profile of the molecule. In the case of 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine, the electron-withdrawing nature of the chloro groups and the electron-donating effect of the fluoro group create a delicate balance that can modulate receptor binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its structural similarity to known therapeutic agents. For instance, biphenyl derivatives have been extensively studied for their role in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ethylamine side chain in 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine provides a versatile platform for further functionalization, allowing researchers to explore new chemical space and identify compounds with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorine atoms in drug design due to their ability to improve metabolic stability and binding affinity. The incorporation of a fluoro group at the 4-position of the biphenyl ring in this compound not only enhances its lipophilicity but also increases its resistance to enzymatic degradation. This characteristic makes it an attractive candidate for developing long-acting pharmaceuticals that require less frequent administration.

The chloro substituents at the 3' and 4' positions contribute to the compound's overall reactivity, enabling further derivatization through nucleophilic aromatic substitution or cross-coupling reactions. These transformations can be harnessed to generate libraries of analogs with varying biological activities. Such structural diversification is crucial for identifying lead compounds that can be optimized through iterative medicinal chemistry approaches.

Current research in this area is focused on leveraging computational methods to predict and validate the biological activity of biphenyl derivatives. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been instrumental in understanding how these compounds interact with biological targets at the molecular level. The insights gained from these studies have guided experimental efforts toward designing more potent and selective drugs.

The synthesis of 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired biphenyl core structure efficiently. These synthetic strategies not only streamline production but also allow for scalable manufacturing processes suitable for industrial applications.

In conclusion, 2-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its potential for functionalization, make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological activities associated with biphenyl derivatives, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.